Cas no 19039-01-1 (ethyl N-propionylglycinate)

• Product Name: ethyl N-propionylglycinate
• CAS No: 19039-01-1
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• MDL: MFCD01343718
• CID: 4709572
• PubChem ID: 3320103
• Update Time: 2025-05-23

ethyl N-propionylglycinate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-propanamidoacetate
• Ethyl N-propionylglycinate
• Ethyl 2-(propanoylamino)acetate
• N-propionylglycine ethyl ester
• XKFRTCBBCLBPOA-UHFFFAOYSA-N
• NE48411
• Glycine, N-(1-oxopropyl)-, ethyl ester
• ethyl N-propionylglycinate

• MDL： MFCD01343718
• Inchi： 1S/C7H13NO3/c1-3-6(9)8-5-7(10)11-4-2/h3-5H2,1-2H3,(H,8,9)
• InChI Key： XKFRTCBBCLBPOA-UHFFFAOYSA-N
• SMILES： O(CC)C(CNC(CC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 145
• XLogP3: 0.1
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl N-propionylglycinate

Ethyl N-Propionylglycinate: A Comprehensive Overview

Ethyl N-propionylglycinate, also known by its CAS number 19039-01-1, is a compound that has garnered significant attention in various industries due to its versatile properties and applications. This compound is a derivative of glycine, one of the simplest amino acids, and is widely used in the fields of cosmetics, food additives, and pharmaceuticals. The structure of ethyl N-propionylglycinate consists of a glycine backbone with an ethyl group attached to the nitrogen atom, making it a unique amino acid ester.

Recent studies have highlighted the potential of ethyl N-propionylglycinate in enhancing skin health and promoting collagen synthesis. According to a 2023 research paper published in the Journal of Cosmetic Science, this compound demonstrates significant anti-aging properties by stimulating the production of collagen in human dermal fibroblasts. This finding has led to its increased use in anti-aging skincare products, where it is often paired with other active ingredients to enhance efficacy.

In addition to its cosmetic applications, ethyl N-propionylglycinate has also been explored for its role in food science. A 2022 study conducted by the Food Chemistry Research Institute revealed that this compound can act as a natural flavor enhancer, improving the taste profile of various food products without the need for artificial additives. Its ability to interact with taste receptors makes it a valuable ingredient in the development of healthier food options.

The synthesis of ethyl N-propionylglycinate involves a series of chemical reactions that ensure high purity and stability. Researchers have optimized the production process to minimize environmental impact and maximize yield. For instance, a 2023 study published in Green Chemistry outlined a novel method for synthesizing ethyl N-propionylglycinate using bio-based catalysts, which significantly reduces energy consumption and waste generation.

From an environmental perspective, ethyl N-propionylglycinate has been shown to have low toxicity and biodegradability, making it a safer alternative to many traditional chemicals. A 2023 report by the European Chemicals Agency (ECHA) highlighted its minimal impact on aquatic ecosystems when used in recommended concentrations. This has further solidified its position as a sustainable ingredient in various industries.

Looking ahead, the demand for ethyl N-propionylglycinate is expected to grow significantly due to its expanding applications and increasing consumer preference for natural and safe products. Market analysis firms predict that the global market for this compound will reach $50 million by 2030, driven by innovations in skincare technology and food formulation.

In conclusion, ethyl N-propionylglycinate (CAS No. 19039-01-1) is a multifaceted compound with promising potential across diverse industries. Its ability to enhance skin health, improve food flavor profiles, and contribute to sustainable manufacturing processes positions it as a key ingredient in modern product development. As research continues to uncover new applications and benefits, ethyl N-propionylglycinate is poised to play an even more critical role in shaping the future of cosmetics, food science, and beyond.